molecular formula C14H15BO3 B596285 3-(Benzyloxy)-4-methylphenylboronic acid CAS No. 1256355-31-3

3-(Benzyloxy)-4-methylphenylboronic acid

Cat. No. B596285
CAS RN: 1256355-31-3
M. Wt: 242.081
InChI Key: NJDWFMZIGIGFTM-UHFFFAOYSA-N
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Description

3-(Benzyloxy)-4-methylphenylboronic acid, also known as 4-benzyloxy-3-methylphenylboronic acid, is a chemical compound with the empirical formula C14H15BO3 . It is a solid substance .


Synthesis Analysis

The primary method for the synthesis of boronic acids, including 3-(Benzyloxy)-4-methylphenylboronic acid, is through the electrophilic trapping of an organometallic reagent with a boric ester . The reaction is performed at low temperature to attenuate over-alkylation that would lead to the formation of borinic, rather than boronic, esters .


Molecular Structure Analysis

The molecular weight of 3-(Benzyloxy)-4-methylphenylboronic acid is 242.08 . The SMILES string representation of the molecule is Cc1cc (ccc1OCc2ccccc2)B (O)O .


Chemical Reactions Analysis

3-(Benzyloxy)-4-methylphenylboronic acid can be used in Suzuki–Miyaura (SM) cross-coupling reactions . SM cross-coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Scientific Research Applications

Synthesis of Chromane Derivatives

3-(Benzyloxy)-4-methylphenylboronic acid can be used in the synthesis of chromane derivatives . Chromane is a bicyclic scaffold found in a wide variety of bioactive natural products and synthetic compounds exhibiting antitumor, anti-inflammatory, antiviral, antiprotozoal, and antimicrobial effects . Some chromane derivatives have also shown moderate-to-good antitubercular activities .

Inhibitors of Salicylate Synthase

In the context of ongoing studies on chromane derivatives as inhibitors of the salicylate synthase from M. tuberculosis, a new compound was isolated from the cyclization of 3-(propargyloxy)-5-benzyloxy-benzoic acid methyl ester . This suggests that 3-(Benzyloxy)-4-methylphenylboronic acid could potentially be used in the synthesis of similar compounds.

Pharmaceutical Intermediate

3-Benzyloxybenzoic acid, which is structurally similar to 3-(Benzyloxy)-4-methylphenylboronic acid, is used as a pharmaceutical intermediate . Therefore, it’s possible that 3-(Benzyloxy)-4-methylphenylboronic acid could also serve as a pharmaceutical intermediate in the synthesis of various drugs.

Material Science Research

Although specific applications in material science were not found in the search results, boronic acids, including 3-(Benzyloxy)-4-methylphenylboronic acid, are often used in material science research . They can be used in the synthesis of various materials due to their ability to form stable covalent bonds with a variety of substrates.

Mechanism of Action

The mechanism of action of 3-(Benzyloxy)-4-methylphenylboronic acid in SM cross-coupling reactions involves the oxidative addition of palladium, which becomes oxidized through its donation of electrons to form a new Pd–C bond .

Future Directions

The use of boron in the design of drugs is fairly recent and most biological activities of these compounds have been reported over the last decade . The interest for these compounds, mainly boronic acids, has been growing, especially after the discovery of the drug bortezomib . This suggests that there is potential for future research and development involving 3-(Benzyloxy)-4-methylphenylboronic acid and similar compounds .

properties

IUPAC Name

(4-methyl-3-phenylmethoxyphenyl)boronic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H15BO3/c1-11-7-8-13(15(16)17)9-14(11)18-10-12-5-3-2-4-6-12/h2-9,16-17H,10H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NJDWFMZIGIGFTM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(C1=CC(=C(C=C1)C)OCC2=CC=CC=C2)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H15BO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40675337
Record name [3-(Benzyloxy)-4-methylphenyl]boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40675337
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

242.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1256355-31-3
Record name B-[4-Methyl-3-(phenylmethoxy)phenyl]boronic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1256355-31-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name [3-(Benzyloxy)-4-methylphenyl]boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40675337
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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